Cas no 1806062-37-2 (Ethyl 4-amino-3-bromo-5-(difluoromethyl)pyridine-2-acetate)
Ethyl 4-amino-3-bromo-5-(difluoromethyl)pyridine-2-acetate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 4-amino-3-bromo-5-(difluoromethyl)pyridine-2-acetate
-
- Inchi: 1S/C10H11BrF2N2O2/c1-2-17-7(16)3-6-8(11)9(14)5(4-15-6)10(12)13/h4,10H,2-3H2,1H3,(H2,14,15)
- InChI Key: LYFUNFGSUBAMRW-UHFFFAOYSA-N
- SMILES: BrC1=C(C(C(F)F)=CN=C1CC(=O)OCC)N
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 269
- XLogP3: 1.7
- Topological Polar Surface Area: 65.2
Ethyl 4-amino-3-bromo-5-(difluoromethyl)pyridine-2-acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029071186-1g |
Ethyl 4-amino-3-bromo-5-(difluoromethyl)pyridine-2-acetate |
1806062-37-2 | 97% | 1g |
$1,445.30 | 2022-04-01 |
Ethyl 4-amino-3-bromo-5-(difluoromethyl)pyridine-2-acetate Related Literature
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
Additional information on Ethyl 4-amino-3-bromo-5-(difluoromethyl)pyridine-2-acetate
Ethyl 4-amino-3-bromo-5-(difluoromethyl)pyridine-2-acetate (CAS No. 1806062-37-2): A Key Intermediate in Modern Pharmaceutical Synthesis
Ethyl 4-amino-3-bromo-5-(difluoromethyl)pyridine-2-acetate, identified by its CAS number 1806062-37-2, is a highly versatile intermediate that has garnered significant attention in the field of pharmaceutical chemistry. This compound, characterized by its pyridine core substituted with an amino group, a bromo atom, and a difluoromethyl moiety, serves as a crucial building block in the synthesis of various bioactive molecules. Its unique structural features make it particularly valuable for the development of novel therapeutic agents targeting a range of diseases.
The significance of Ethyl 4-amino-3-bromo-5-(difluoromethyl)pyridine-2-acetate lies in its ability to undergo a variety of chemical transformations, enabling the construction of complex molecular architectures. The presence of the amino group provides a nucleophilic site for condensation reactions, while the bromo substituent allows for further functionalization via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. Additionally, the difluoromethyl group introduces metabolic stability and lipophilicity, which are often desirable properties in drug candidates.
In recent years, there has been a surge in research focused on developing small-molecule inhibitors for cancer and inflammatory diseases. The pyridine scaffold is particularly prominent in this area due to its prevalence in biologically active compounds. For instance, studies have demonstrated that pyridine derivatives can interact with key enzymes and receptors involved in disease pathways. Among these derivatives, Ethyl 4-amino-3-bromo-5-(difluoromethyl)pyridine-2-acetate has been explored as a precursor for molecules that modulate kinases and other signaling proteins.
One notable application of this compound is in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling and are often overexpressed in cancer cells. Inhibiting these kinases can disrupt abnormal signaling pathways, leading to tumor suppression. Researchers have utilized Ethyl 4-amino-3-bromo-5-(difluoromethyl)pyridine-2-acetate to develop novel inhibitors with improved selectivity and potency. For example, recent studies have shown that derivatives of this compound exhibit significant activity against tyrosine kinases, making them promising candidates for further development.
The incorporation of the difluoromethyl group into drug candidates has been well-documented for its ability to enhance pharmacokinetic properties. This group increases metabolic stability by resisting oxidative degradation and improves lipophilicity, which can enhance oral bioavailability. The bromo substituent on Ethyl 4-amino-3-bromo-5-(difluoromethyl)pyridine-2-acetate further facilitates medicinal chemistry by allowing for easy modification through cross-coupling reactions. These attributes make it an invaluable intermediate for synthesizing a wide array of pharmacologically relevant compounds.
Another area where this compound has shown promise is in the development of anti-inflammatory agents. Inflammatory processes are central to numerous diseases, including autoimmune disorders and chronic inflammation. Pyridine-based compounds have been explored for their ability to modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX). The structural features of Ethyl 4-amino-3-bromo-5-(difluoromethyl)pyridine-2-acetate make it an ideal candidate for designing molecules that can selectively target these enzymes without significant side effects.
The versatility of Ethyl 4-amino-3-bromo-5-(difluoromethyl)pyridine-2-acetate extends beyond kinase and anti-inflammatory applications. It has also been used in the synthesis of antiviral and antibacterial agents. The pyridine core is a common motif in antiviral drugs due to its ability to interact with viral proteases and polymerases. By modifying the substituents on this core, researchers can generate compounds with enhanced antiviral activity. Similarly, pyridine derivatives have shown promise as antibacterial agents by targeting bacterial enzymes essential for survival.
The synthetic methodologies employed in the preparation of Ethyl 4-amino-3-bromo-5-(difluoromethyl)pyridine-2-acetate are also worth mentioning. The compound can be synthesized through multi-step organic transformations starting from commercially available precursors. Key steps include halogenation, functional group interconversion, and protection-deprotection strategies to achieve the desired regioisomerism. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have been utilized to introduce the bromo and difluoromethyl groups efficiently.
In conclusion, Ethyl 4-amino-3-bromo-5-(difluoromethyl)pyridine-2-acetate (CAS No. 1806062-37-2) is a pivotal intermediate in modern pharmaceutical synthesis. Its unique structural features enable it to serve as a precursor for a wide range of bioactive molecules targeting various diseases. The ongoing research into its applications underscores its importance in drug discovery and development. As new synthetic methods continue to emerge, the potential uses for this compound are likely to expand even further, making it an indispensable tool for medicinal chemists.
1806062-37-2 (Ethyl 4-amino-3-bromo-5-(difluoromethyl)pyridine-2-acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)